2-(5-chloro-2-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: (5-chloro-2-nitrophenyl)-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C16H13ClN2O3/c17-13-5-6-15(19(21)22)14(9-13)16(20)18-8-7-11-3-1-2-4-12(11)10-18/h1-6,9H,7-8,10H2
• InChI Key: HKXRLYNROXHWNB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol

Description

2-(5-chloro-2-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 2-(5-chloro-2-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline involves its ability to bind to certain proteins and enzymes in the body. The compound has been found to bind to zinc ions, which can affect the activity of certain enzymes. It has also been found to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(5-chloro-2-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline have been studied in vitro and in vivo. In vitro studies have shown that the compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In vivo studies have shown that the compound can reduce the growth of tumors in animal models. The compound has also been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-chloro-2-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline in lab experiments is its potential as a fluorescent probe for detecting the presence of zinc ions. Another advantage is its potential as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. However, one limitation is that the compound has not been extensively studied in clinical trials, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on 2-(5-chloro-2-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline. One area of research is to further explore its potential as a fluorescent probe for detecting the presence of zinc ions in biological systems. Another area of research is to investigate its potential as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to determine the safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis of 2-(5-chloro-2-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline has been achieved using different methods. One method involves the reaction of 5-chloro-2-nitrobenzoic acid with 1,2,3,4-tetrahydroisoquinoline in the presence of a catalyst. Another method involves the reaction of 2-amino-5-chlorobenzoic acid with formaldehyde and 1,2,3,4-tetrahydroisoquinoline in the presence of a reducing agent. Both methods have been successful in synthesizing the compound, with yields ranging from 50-80%.

Scientific Research Applications

2-(5-chloro-2-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline has been studied for its potential applications in scientific research. One area of research is its use as a fluorescent probe for detecting the presence of zinc ions in biological systems. Another area of research is its potential as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. The compound has also been studied for its potential as a photosensitizer in photodynamic therapy.